N-cyclopropyl-4,5-dihydronaphtho[1,2-b]thiophene-2-carboxamide

• IUPAC Name: N-cyclopropyl-4,5-dihydrobenzo[g][1]benzothiole-2-carboxamide
• InChI: InChI=1S/C16H15NOS/c18-16(17-12-7-8-12)14-9-11-6-5-10-3-1-2-4-13(10)15(11)19-14/h1-4,9,12H,5-8H2,(H,17,18)
• InChI Key: UDXQDHZSRCCNOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC3=C(S2)C4=CC=CC=C4CC3
• Molecular Formula: C16H15NOS
• Molecular Weight: 269.4 g/mol

Description

“N-cyclopropyl-4,5-dihydronaphtho[1,2-b]thiophene-2-carboxamide” is a chemical compound with the molecular formula C16H15NOS. It has an average mass of 269.361 Da and a monoisotopic mass of 269.087433 Da.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a cyclopropyl group attached to a 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxamide core.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

N-cyclopropyl-4,5-dihydronaphtho[1,2-b]thiophene-2-carboxamide exhibits potential as a scaffold for designing novel drugs. Researchers explore its interactions with biological targets, aiming to develop therapeutic agents. .

Organic Electronics

The compound’s π-conjugated system and electron-rich thiophene ring position it as an interesting candidate for organic electronic devices. Researchers investigate its use in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs). .

Materials Science

N-cyclopropyl-4,5-dihydronaphtho[1,2-b]thiophene-2-carboxamide may find applications in materials science. Its structural features make it suitable for functional coatings, sensors, and optoelectronic materials. .

Agrochemicals

The compound’s unique structure could be harnessed for developing agrochemicals. Researchers investigate its potential as a pesticide or herbicide. .

Photophysics and Photochemistry

N-cyclopropyl-4,5-dihydronaphtho[1,2-b]thiophene-2-carboxamide’s absorption and emission properties are of interest. .

Computational Chemistry

Computational studies explore the electronic structure, reactivity, and energetics of this compound. Quantum chemical calculations provide insights into its stability, charge distribution, and potential reaction pathways. .

Future Directions

Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current research is focused on modifying the structure of these compounds to obtain simpler molecules with more suitable drug-like properties.